diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate

• IUPAC Name: diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
• InChI: InChI=1S/C17H23NO4/c1-3-21-16(19)14-11-18(10-13-8-6-5-7-9-13)12-15(14)17(20)22-4-2/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15-/m1/s1
• InChI Key: QXELSODIWMVNCI-HUUCEWRRSA-N
• Canonical SMILES: CCOC(=O)C1CN(CC1C(=O)OCC)CC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)[C@@H]1CN(C[C@H]1C(=O)OCC)CC2=CC=CC=C2
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate is a chemical compound with the molecular formula C17H23NO4. It is an organic compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms.

Molecular Structure Analysis

The molecular structure of diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate can be analyzed based on its molecular formula C17H23NO4. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The exact 3D structure and stereochemistry would require further analysis or experimental data.

Scientific Research Applications

Chiral Auxiliaries in Asymmetric Synthesis

The compound’s chiral structure makes it valuable as a chiral auxiliary in asymmetric aldol condensations. First reported by Evans et al. . Their enantiomerically pure nature allows for precise control over stereochemistry during reactions.

!Evans’ oxazolidinones

Antibacterial Activity

Research has explored the antibacterial properties of oxazolidinone derivatives. For instance, a novel 2-oxazolidinone derivative was synthesized efficiently from the Morita-Baylis-Hillman adduct. .

Surfactants and Antimicrobial Agents

Quaternary ammonium salts (QASs) containing a positively charged nitrogen atom and hydrophobic substituents have been recognized as surfactants and potent antimicrobial agents. .

Chiral Inversion Studies

Understanding chiral inversion processes is crucial in drug development. .

Synthetic Methodology Development

The efficient synthesis of oxazolidinones, including our compound, remains an active area of research. .

Mechanism of Action

Target of Action

The compound diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate is a derivative of the nonproteinogenic amino acid 3S,4S-dihydroxy-L-homotyrosine . This compound is known to target the β-glucan synthase complex, a membrane-bound protein complex that catalyzes the formation of the main polysaccharide component of the fungal cell wall .

Mode of Action

The compound interacts with its target by selectively removing the benzylic alcohol of the nonproteinogenic amino acid 3S,4S-dihydroxy-L-homotyrosine . This interaction restores the efficacy of echinocandins, a class of antifungal drugs, against a large panel of echinocandin-resistant Candida strains .

Biochemical Pathways

The compound affects the biochemical pathway of β-glucan synthesis in fungi. By inhibiting the β-glucan synthase complex, it disrupts the formation of the fungal cell wall, leading to the death of the fungus .

Result of Action

The result of the compound’s action is the inhibition of the β-glucan synthase complex, leading to the disruption of the fungal cell wall and the death of the fungus . This makes it a potential candidate for the treatment of fungal infections, particularly those caused by echinocandin-resistant strains.